Cas no 30510-18-0 (3-oxo-3-(pyridin-3-yl)propanenitrile)

30510-18-0 structure
Product name:3-oxo-3-(pyridin-3-yl)propanenitrile
3-oxo-3-(pyridin-3-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxo-3-pyridin-3-yl-propionitrile
- 3-Oxo-3-(3-pyridinyl)propanenitrile
- 3-oxo-3-pyridin-3-ylpropanenitrile
- oxopyridinylpropanenitrile
- 3-pyridoylacetonitrile
- nicotinoylacetonitrile
- 3-oxo-3-(pyridin-3-yl)propanenitrile
- Z381220942
- 3-oxo-3-pyridin-3-ylpropane nitrile
- 3-Pyridinepropanenitrile, .beta.-oxo-
- CS-W003507
- A5600
- 3-Oxo-3-(pyridin-3-yl)propionitrile
- 3-Pyridinepropanenitrile, beta-oxo-
- MDNYQXMCDAKSIW-UHFFFAOYSA-N
- 30510-18-0
- SY019571
- J-513005
- SCHEMBL137583
- SB36488
- DA-0820
- EN300-134230
- 3-oxo-3-(3-pyridyl)propanenitrile
- DTXSID40577589
- FT-0604233
- MFCD08282797
- AM20070223
- AKOS005072279
- 3-oxo-3-(pyridin-3-yl)propanenitrile;3-Oxo-3-(3-pyridyl)propanenitrile
- STL557659
- Beta-oxo-3-Pyridinepropanenitrile
- BBL103849
-
- MDL: MFCD08282797
- Inchi: InChI=1S/C8H6N2O/c9-4-3-8(11)7-2-1-5-10-6-7/h1-2,5-6H,3H2
- InChI Key: MDNYQXMCDAKSIW-UHFFFAOYSA-N
- SMILES: C1=CC(=CN=C1)C(=O)CC#N
Computed Properties
- Exact Mass: 146.04800
- Monoisotopic Mass: 146.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.8Ų
- XLogP3: 0.3
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.178
- Melting Point: 79-81°C
- Boiling Point: 344.3℃ at 760 mmHg
- Flash Point: 161.999°C
- Refractive Index: 1.54
- PSA: 53.75000
- LogP: 1.17798
- Vapor Pressure: No data available
3-oxo-3-(pyridin-3-yl)propanenitrile Security Information
- Signal Word:Danger
- Hazard Statement: H331 (33.33%) H302 (33.33%) H315 (100%)
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Safety Instruction: H331 (33.33%) H302 (33.33%) H315 (100%)
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass:IRRITANT
3-oxo-3-(pyridin-3-yl)propanenitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1052631-250mg |
3-Oxo-3-pyridin-3-yl-propionitrile |
30510-18-0 | 98% | 250mg |
¥261.00 | 2024-08-02 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y01535-250mg |
3-Oxo-3-(3-pyridyl)propanenitrile |
30510-18-0 | 95% | 250mg |
¥559.0 | 2023-09-05 | |
Chemenu | CM173634-5g |
3-Oxo-3-(3-pyridinyl)propanenitrile |
30510-18-0 | 95% | 5g |
$388 | 2021-08-05 | |
Apollo Scientific | OR15117-5g |
3-Oxo-3-pyridin-3-ylpropanenitrile |
30510-18-0 | 97% | 5g |
£168.00 | 2025-02-19 | |
SHENG KE LU SI SHENG WU JI SHU | sc-261093A-1g |
3-Oxo-3-pyridin-3-ylpropanenitrile, |
30510-18-0 | 1g |
¥2933.00 | 2023-09-05 | ||
abcr | AB236530-1g |
3-Oxo-3-(3-pyridinyl)propanenitrile, 95%; . |
30510-18-0 | 95% | 1g |
€187.10 | 2024-04-17 | |
abcr | AB236530-50g |
3-Oxo-3-(3-pyridinyl)propanenitrile, 95%; . |
30510-18-0 | 95% | 50g |
€1717.50 | 2024-04-17 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN17737-10G |
3-oxo-3-(pyridin-3-yl)propanenitrile |
30510-18-0 | 95% | 10g |
¥ 2,501.00 | 2023-04-13 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y01535-1g |
3-Oxo-3-(3-pyridyl)propanenitrile |
30510-18-0 | 95% | 1g |
¥1189.0 | 2023-09-05 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046707-5g |
3-Oxo-3-(3-pyridinyl)propanenitrile |
30510-18-0 | 97% | 5g |
4226.0CNY | 2021-07-07 |
3-oxo-3-(pyridin-3-yl)propanenitrile Related Literature
-
Mo Zhang,Peng Liu,Yu-Heng Liu,Ze-Ren Shang,Hai-Chuan Hu,Zhan-Hui Zhang RSC Adv. 2016 6 106160
-
Tejas M. Dhameliya,Hiren A. Donga,Punit V. Vaghela,Bhoomi G. Panchal,Dipen K. Sureja,Kunjan B. Bodiwala,Mahesh T. Chhabria RSC Adv. 2020 10 32740
-
Anne Kokel,Christian Sch?fer,Béla T?r?k Green Chem. 2017 19 3729
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Recommended suppliers
atkchemica
(CAS:30510-18-0)3-oxo-3-(pyridin-3-yl)propanenitrile

Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:30510-18-0)3-oxo-3-(pyridin-3-yl)propanenitrile

Purity:99%/99%
Quantity:5g/25g
Price ($):192.0/671.0